1-(2-chlorobenzyl)-3-(3-methylphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C20H15ClN2O2S
• Molecular Weight: 382.9 g/mol
• IUPAC Name: 1-[(2-chlorophenyl)methyl]-3-(3-methylphenyl)thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H15ClN2O2S/c1-13-5-4-7-15(11-13)23-19(24)18-17(9-10-26-18)22(20(23)25)12-14-6-2-3-8-16(14)21/h2-11H,12H2,1H3
• InChI Key: QYPWCQNCDOWXNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)C3=C(C=CS3)N(C2=O)CC4=CC=CC=C4Cl

Description

1-(2-Chlorobenzyl)-3-(3-methylphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a thieno-pyrimidinedione derivative characterized by a fused thiophene-pyrimidine core. This compound features a 2-chlorobenzyl group at the 1-position and a 3-methylphenyl substituent at the 3-position.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Thieno-pyrimidinedione derivatives share a common heterocyclic core but differ in substituents, which critically influence their physicochemical properties and bioactivity. Below is a comparative analysis of key analogs:

Compound Name	Substituents	Molecular Formula	Key Features	Applications/Findings
1-(2-Chlorobenzyl)-3-(3-methylphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione	1-(2-Cl-benzyl), 3-(3-Me-phenyl)	C₂₁H₁₆ClN₂O₂S	High lipophilicity due to chloro and methyl groups; potential kinase inhibition	Hypothesized anticancer/antiviral activity (based on structural analogs)
1-{[3-(2-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-(4-fluorobenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione ()	1-(oxadiazole-chlorophenyl), 3-(4-F-benzyl)	C₂₂H₁₄ClFN₄O₃S	Enhanced polarity from oxadiazole and fluorine; ChemSpider ID: 26307962	Screening candidate for enzyme inhibition
3-(3-Chlorobenzyl)-5-methoxy-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione ()	3-(3-Cl-benzyl), 5-OCH₃, 1-CH₃	C₁₆H₁₄ClN₃O₃	Pyrido-pyrimidinedione core; moderate solubility	Antimicrobial activity (MLS001166787)
3-(3-Chlorophenyl)-7,7-dimethyl-1-(2-oxo-2-phenylethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione ()	3-(3-Cl-phenyl), 7,7-dimethyl, 1-(oxo-phenylethyl)	C₂₄H₂₀ClN₂O₃S	Bulky substituents; high melting point	Screening compound for kinase targets (ChemDiv 8640-0227)
1-Alkyl-5-methyl-3-phenyl-6-(5-phenyl-1,3,4-oxadiazol-2-yl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-diones ()	Variable alkyl/oxadiazole groups	Variable	Tunable lipophilicity; crystalline solids	Broad-spectrum antimicrobial activity

Key Structural Differences and Implications

• Methyl groups (e.g., 3-methylphenyl) may stabilize π-π interactions in enzyme binding pockets .
• Core Modifications: Replacement of the thieno-pyrimidine core with pyrido-pyrimidine () alters electronic properties, affecting binding affinity .
• Functional Groups: Oxadiazole-containing derivatives () introduce hydrogen-bonding sites, enhancing selectivity for enzymes like D-amino acid oxidase (DAO) or kinases .